Cas no 595-19-7 (Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI)
• CAS No: 595-19-7
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• CID: 384243
• PubChem ID: 226019
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,14,17,21-trihydroxy- (9CI)
• 14,17,21-trihydroxypregna-1,4-diene-3,20-dione
• 595-19-7
• DTXSID30974902
• NSC16013
• NSC-16013

• Inchi： 1S/C21H28O5/c1-18-7-5-14(23)11-13(18)3-4-16-15(18)6-8-19(2)20(16,25)9-10-21(19,26)17(24)12-22/h5,7,11,15-16,22,25-26H,3-4,6,8-10,12H2,1-2H3/t15-,16+,18-,19-,20+,21-/m0/s1
• InChI Key： FLRMVTVWFWWFTQ-FHBGEGHHSA-N
• SMILES： O[C@@]12CC[C@](C(CO)=O)([C@@]1(C)CC[C@@H]1[C@]3(C=CC(C=C3CC[C@@H]21)=O)C)O

Computed Properties

• Exact Mass: 360.19374
• Monoisotopic Mass: 360.193674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.31
• Boiling Point: 563.8°Cat760mmHg
• Flash Point: 308.8°C
• Refractive Index: 1.614
• PSA: 94.83
• LogP: 1.70170